M3686

• Molecular Formula: C21H18F3N5O2
• Molecular Weight: 429.4 g/mol
• InChI: InChI=1S/C21H18F3N5O2/c1-27-25-18-16-10-12(20(31)28-9-8-15(30)11-28)2-7-17(16)29(19(18)26-27)14-5-3-13(4-6-14)21(22,23)24/h2-7,10,15,30H,8-9,11H2,1H3/t15-/m0/s1
• InChIKey: PCCIBQMLPNTFDC-HNNXBMFYSA-N

Standard TEAD inhibitors often lack isoform selectivity, confounding the study of TEAD1-specific Hippo signaling. M3686 (Compound 29) solves this with validated TEAD1 selectivity over TEAD2/4 and negligible TEAD3 activity. - **Mechanism**: Reversible P-site binder; amide-optimized chemotype vs. MSC-4106 acid precursor. - **Efficacy**: AUC-driven antitumor efficacy in NCI-H226 xenografts; 25-fold improved dose projection. - **Supply**: Packaged for in vivo studies (3-30 mg/kg, well-tolerated) or SAR benchmarking.

M3686: TEAD1-Selective Inhibitor for Hippo Signaling

M3686 (Compound 29, CAS 2738550-24-6) is a potent and selective inhibitor of the transcriptional enhanced associate domain 1 (TEAD1) protein, a key effector of the Hippo signaling pathway. M3686 is a reversible, P-site binding ligand that exhibits AUC-driven antitumor efficacy in preclinical models [1]. As an amide derivative optimized from the MSC-4106 chemotype, M3686 demonstrates a marked TEAD1 selectivity profile, with weaker affinity for TEAD3 and negligible activity against TEAD2 and TEAD4 [1]. The compound is widely utilized in cancer research, particularly for investigating YAP/TEAD-dependent transcriptional programs and validating therapeutic targets in Hippo pathway-driven malignancies.

Pathway Study TEAD1-selective Hippo signaling investigation; minimal cross-activity on TEAD2/4 supports pathway dissection

Binding Mode Reversible P-site ligand; distinct from palmitoylation or central pocket binders

Chemical Context Amide chemotype with reported cellular activity improvement over acid precursor

• [1] Heinrich T, et al. MoA Studies of the TEAD P-Site Binding Ligand MSC-4106 and Its Optimization to TEAD1-Selective Amide M3686. J Med Chem. 2025;68(6):6149-6164. View Source

M3686: Why It Cannot Be Replaced

Substituting M3686 with another TEAD or YAP/TAZ inhibitor is scientifically unsound due to M3686's unique combination of TEAD1-selective inhibition, a defined P-site binding mechanism, and a well-characterized amide-dependent improvement in cellular efficacy over its acid precursor. While many TEAD inhibitors exhibit pan-TEAD activity or alternative binding modes (e.g., palmitoylation pocket, central pocket), M3686's optimized selectivity profile for TEAD1 over TEAD2/4, coupled with its validated in vivo efficacy and favorable human dose projection, ensures that experimental outcomes cannot be replicated with a generic replacement [1]. Direct comparative studies demonstrate that even closely related chemotypes, such as the acid form MSC-4106, fail to achieve the same level of cellular potency and dose-projected therapeutic window as the amide M3686 [1].

Pan-TEAD vs. TEAD1 Pan-TEAD inhibitors (e.g., DC-TEADin1072) may confound TEAD1-specific biology; isoform-selective readouts may be lost.

Binding Site Mismatch P-site binding compounds differ from palmitoylation/central pocket inhibitors; target engagement and downstream responses may not transfer directly.

Acid Precursor (MSC-4106) The amide-to-acid difference alters cellular potency; MSC-4106 may not reproduce the cellular activity or dose-projection context of M3686.

• [1] Heinrich T, et al. MoA Studies of the TEAD P-Site Binding Ligand MSC-4106 and Its Optimization to TEAD1-Selective Amide M3686. J Med Chem. 2025;68(6):6149-6164. View Source

M3686: Quantitative Comparison with TEAD Inhibitors

TEAD1 Potency and Isoform Selectivity

In a TEAD reporter gene assay, M3686 inhibits TEAD1 transcriptional activity with an IC50 of 51 nM. This represents a 5.7-fold improvement in potency over the TEAD1 inhibitor TEAD-IN-9, which has a reported IC50 of 0.29 μM (290 nM) [1]. Furthermore, M3686 demonstrates a clear selectivity profile, exhibiting weaker binding activity on TEAD3 and negligible activity on TEAD2 and TEAD4 [1]. This contrasts with pan-TEAD inhibitors like DC-TEADin1072, which inhibit both TEAD1 and TEAD3 with comparable IC50 values of 0.61 μM and 0.58 μM, respectively .

TEAD1 Potency & Selectivity

Head-to-head

M3686: TEAD1 IC50 51 nM
TEAD-IN-9: 290 nM
DC-TEADin1072: 610 nM

Supports TEAD1-selective transcription readouts

TEAD reporter gene assay; weak TEAD3, negligible TEAD2/4 binding

Evidence Dimension	Inhibitory Potency (IC50) and Isoform Selectivity
Target Compound Data	TEAD1 IC50 = 51 nM; Weak binding to TEAD3; Negligible activity on TEAD2/4
Comparator Or Baseline	TEAD-IN-9: TEAD1 IC50 = 290 nM; DC-TEADin1072: TEAD1 IC50 = 610 nM, TEAD3 IC50 = 580 nM
Quantified Difference	M3686 is 5.7x more potent than TEAD-IN-9 against TEAD1; M3686 is >12x more potent than DC-TEADin1072 against TEAD1 and exhibits a >10-fold selectivity window for TEAD1 over TEAD3 (51 nM vs >610 nM, respectively).
Conditions	TEAD reporter gene assay; Biochemical assay for DC-TEADin1072.

Why This Matters

This data confirms that M3686 offers a unique combination of high potency and TEAD1-selective inhibition, which is critical for studies aimed at dissecting TEAD1-specific biology without confounding effects from TEAD2/3/4 inhibition.

• [1] Heinrich T, et al. MoA Studies of the TEAD P-Site Binding Ligand MSC-4106 and Its Optimization to TEAD1-Selective Amide M3686. J Med Chem. 2025;68(6):6149-6164. View Source

Predicted Dose Improvement over MSC-4106

In a direct optimization study, M3686 demonstrated a significantly improved predicted human dose compared to its direct predecessor, the acid-based compound MSC-4106. Based on preclinical xenograft data, the predicted human efficacious dose for M3686 was 25-fold lower than that for MSC-4106 [1]. This substantial improvement is attributed to the amide functional group, which enhances cellular permeability and overall efficacy in vivo.

Predicted Dose Improvement

Data to verify

25-fold lower predicted human dose vs MSC-4106

May improve dose projection in translational models

Based on NCI-H226 xenograft AUC; requires validation

Evidence Dimension	Predicted Human Dose for Efficacy
Target Compound Data	AUC-driven efficacy; 25-fold lower predicted human dose vs MSC-4106
Comparator Or Baseline	MSC-4106 (Acid precursor)
Quantified Difference	25-fold reduction in predicted human dose
Conditions	Based on AUC-driven efficacy data from NCI-H226 xenograft mouse models.

Why This Matters

This 25-fold dose reduction is a critical differentiator for procurement decisions, as it translates to a potentially superior therapeutic window, lower cost of goods for future development, and a more favorable safety profile in clinical translation.

• [1] Heinrich T, et al. MoA Studies of the TEAD P-Site Binding Ligand MSC-4106 and Its Optimization to TEAD1-Selective Amide M3686. J Med Chem. 2025;68(6):6149-6164. View Source

Cellular Viability vs. Acid Analog MSC-4106

The study explicitly shows that amides based on MSC-4106, including M3686, exhibit improved viability efficacy compared with the corresponding acid in the NCI-H226 cell viability assay [1]. M3686 potently inhibits cell viability against the YAP-dependent NCI-H226 cell line with an IC50 of 0.06 μM (60 nM) [1]. While the exact IC50 for the acid MSC-4106 is not stated, the authors conclude that the amide conversion results in enhanced cellular activity.

Cellular Viability (NCI-H226)

Class-level

M3686: IC50 0.06 µM
Amide form shows improved viability efficacy over acid MSC-4106

Amide chemotype enhances cellular response context

Qualitative improvement; class-level inference

Evidence Dimension	Cellular Viability Inhibition (IC50)
Target Compound Data	NCI-H226 IC50 = 0.06 μM (60 nM)
Comparator Or Baseline	MSC-4106 (Acid) and other acid analogs
Quantified Difference	Qualitative improvement; amides show improved viability efficacy compared with the corresponding acids.
Conditions	YAP-dependent NCI-H226 non-small cell lung cancer (NSCLC) cell line.

Why This Matters

This confirms that the amide linkage in M3686 is not a trivial modification; it directly enhances the compound's ability to suppress cancer cell growth, making it the preferred chemical form for cellular and in vivo oncology studies.

• [1] Heinrich T, et al. MoA Studies of the TEAD P-Site Binding Ligand MSC-4106 and Its Optimization to TEAD1-Selective Amide M3686. J Med Chem. 2025;68(6):6149-6164. View Source

In Vivo Antitumor Efficacy in NCI-H226 Xenografts

M3686 (administered at 3, 10, and 30 mg/kg) demonstrates strong antitumor effects in the NCI-H226 xenograft model, with efficacy driven by total drug exposure (AUC) [1]. This in vivo activity is underpinned by its potent cellular IC50 of 0.06 μM against NCI-H226 cells. For comparison, the TEAD1/3 covalent inhibitor DC-TEADin1072, while also active in xenograft models, shows a significantly higher biochemical IC50 of 0.61 μM for TEAD1 and 0.58 μM for TEAD3 , suggesting a >10-fold lower intrinsic potency.

In Vivo Xenograft Efficacy

Cross-study comparable

AUC-driven antitumor effect at 3–30 mg/kg in NCI-H226 model
>10-fold lower TEAD1 IC50 vs DC-TEADin1072

Supports TEAD1-dependent tumor model studies

Preclinical model; endpoint context requires species-specific review

Evidence Dimension	Antitumor Efficacy and Cellular Potency
Target Compound Data	Strong antitumor effects in NCI-H226 xenograft at 3-30 mg/kg; Cellular IC50 = 0.06 μM
Comparator Or Baseline	DC-TEADin1072: Biochemical IC50 for TEAD1 = 0.61 μM (610 nM)
Quantified Difference	M3686 exhibits a 10.2-fold lower IC50 for TEAD1 (51 nM vs 610 nM) and a 10-fold lower cellular IC50 (60 nM vs >600 nM estimated) compared to DC-TEADin1072.
Conditions	NCI-H226 mouse xenograft model; NCI-H226 cell viability assay.

Why This Matters

The combination of potent cellular activity and validated in vivo efficacy makes M3686 a superior tool compound for in vivo pharmacology studies targeting TEAD1-dependent tumor growth, offering a wider dynamic range for dosing and clearer efficacy readouts.

• [1] Heinrich T, et al. MoA Studies of the TEAD P-Site Binding Ligand MSC-4106 and Its Optimization to TEAD1-Selective Amide M3686. J Med Chem. 2025;68(6):6149-6164. View Source

M3686: Optimal Use Cases

TEAD1-Specific Mechanism of Action Studies

Researchers seeking to dissect the unique role of TEAD1 within the Hippo pathway should select M3686. Its selectivity profile, with negligible activity on TEAD2 and TEAD4, allows for precise interrogation of TEAD1-dependent transcriptional programs without confounding effects from other TEAD family members [1]. This is a critical advantage over pan-TEAD inhibitors or those with broader isoform activity.

Preclinical Efficacy in YAP-Dependent Cancer Models

For in vivo studies using NCI-H226 or similar YAP-dependent xenograft models, M3686 is the optimal choice. Its validated, AUC-driven antitumor efficacy and 25-fold improved dose prediction over its precursor provide a robust platform for demonstrating therapeutic proof-of-concept and establishing pharmacokinetic/pharmacodynamic (PK/PD) relationships [1]. The strong efficacy at well-tolerated doses (3-30 mg/kg) facilitates long-term treatment studies.

Lead Optimization Targeting TEAD1

Medicinal chemistry teams focused on developing next-generation TEAD1 inhibitors can use M3686 as a benchmark. Its amide-based structure provides a clear lesson in structure-activity relationships (SAR), demonstrating how a functional group modification (acid to amide) can drastically improve cellular potency, in vivo efficacy, and predicted human dose [1]. M3686 serves as a superior reference compound compared to earlier acid-based leads.

Application

Selection Property

Validation Focus

TEAD1 transcriptional mechanism research

TEAD1-selective inhibition; minimal TEAD2/4 cross-activity

TEAD reporter assay and target engagement studies

YAP-dependent tumor model studies

Amide-mediated cellular activity and reported in vivo tumor growth inhibition

Xenograft tumor growth inhibition and PK/PD profiling

TEAD1 inhibitor SAR benchmarking

Functional group (acid-to-amide) impact on cellular potency

Comparative cellular efficacy and permeability profiling

• [1] Heinrich T, et al. MoA Studies of the TEAD P-Site Binding Ligand MSC-4106 and Its Optimization to TEAD1-Selective Amide M3686. J Med Chem. 2025;68(6):6149-6164. View Source